5-chloro-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-methoxy-N-(3-morpholinopropyl)benzamide hydrochloride

• IUPAC Name: 5-chloro-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-2-methoxy-N-(3-morpholin-4-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C24H28ClN3O3S.ClH/c1-16-5-8-21-22(17(16)2)26-24(32-21)28(10-4-9-27-11-13-31-14-12-27)23(29)19-15-18(25)6-7-20(19)30-3;/h5-8,15H,4,9-14H2,1-3H3;1H
• InChI Key: KLAPVEYQCIBMOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=C(C=CC(=C4)Cl)OC)C.Cl
• Molecular Formula: C24H29Cl2N3O3S
• Molecular Weight: 510.5 g/mol

Description

The compound “5-chloro-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-2-methoxy-N-(3-morpholinopropyl)benzamide hydrochloride” is a complex organic molecule that contains several functional groups, including a benzothiazole ring, a morpholine ring, and a benzamide group. These functional groups suggest that this compound could have interesting biological activities, as similar structures are found in many biologically active molecules.

Molecular Structure Analysis

The benzothiazole ring in the molecule is a heterocyclic compound, which is a ring structure that contains atoms of at least two different elements. In this case, the ring contains carbon, nitrogen, and sulfur atoms. The morpholine ring is a six-membered ring with one oxygen and one nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in the molecule. For example, the benzothiazole ring might undergo electrophilic substitution reactions, while the amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar amide group and the morpholine ring could increase its solubility in polar solvents.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential uses in medicine or other fields.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit anti-tubercular activity, suggesting that they may target enzymes or proteins essential for the survival of mycobacterium tuberculosis .

Mode of Action

tuberculosis, indicating that they may interfere with the bacterium’s metabolic processes or disrupt its cellular structures .

Biochemical Pathways

tuberculosis .

Result of Action

tuberculosis growth suggests that it may lead to bacterial cell death .